Cas no 69535-85-9 (2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid)

2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid structure
69535-85-9 structure
Product Name:2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid
CAS No:69535-85-9
MF:C15H14O2
MW:226.270464420319
MDL:MFCD18318906
CID:1037746
PubChem ID:21937303
Update Time:2025-04-20

2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid
    • 3-methyl-4-(2-methylphenyl)benzoic acid
    • 4-(2-Methylphenyl)-3-Methylbenzoic acid
    • 2,2'-dimethyl-1,1'-biphenyl-4-carboxylic acid
    • ZGBAXFOVTPCBRW-UHFFFAOYSA-N
    • 3-methyl-4-(o-tolyl)-benzoic acid
    • 0738AC
    • 2,2'-Dimethylbiphenyl-4-carboxylic acid
    • AK107968
    • 2,2'-Dimethyl-biphenyl-4-carboxylic acid
    • BC2332647
    • AX8243143
    • 2,2'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
    • MFCD18318906
    • AKOS016008358
    • AS-67296
    • DTXSID90620377
    • CS-0152962
    • SCHEMBL272092
    • A1-15393
    • TQP1595
    • D82556
    • 69535-85-9
    • 2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylicacid
    • MDL: MFCD18318906
    • Inchi: 1S/C15H14O2/c1-10-5-3-4-6-13(10)14-8-7-12(15(16)17)9-11(14)2/h3-9H,1-2H3,(H,16,17)
    • InChI Key: ZGBAXFOVTPCBRW-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C)C=1)C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.8

Experimental Properties

  • Melting Point: 145-148℃
  • PSA: 37.3

2,2'-Dimethyl-[1,1'-biphenyl]-4-carboxylic acid Security Information

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